Cas no 2918836-55-0 (5-Bromo-3-chloro-2-isopropoxy-1,1'-biphenyl)

• Product Name: 5-Bromo-3-chloro-2-isopropoxy-1,1'-biphenyl
• CAS No: 2918836-55-0
• MF: C₁₅H₁₄BrClO
• MW: 325.628062725067
• CID: 6796412
• PubChem ID: 171368092
• Update Time: 2025-10-12

5-Bromo-3-chloro-2-isopropoxy-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• MFCD34766420
• 2918836-55-0
• 5-Bromo-3-chloro-2-isopropoxy-1,1'-biphenyl

• Inchi： 1S/C15H14BrClO/c1-10(2)18-15-13(8-12(16)9-14(15)17)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key： HFYGPLQSASLVSJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1C=CC=CC=1)OC(C)C)Cl

Computed Properties

• Exact Mass: 323.99166g/mol
• Monoisotopic Mass: 323.99166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 5-Bromo-3-chloro-2-isopropoxy-1,1'-biphenyl

Comprehensive Overview of 5-Bromo-3-chloro-2-isopropoxy-1,1'-biphenyl (CAS No. 2918836-55-0)

5-Bromo-3-chloro-2-isopropoxy-1,1'-biphenyl (CAS No. 2918836-55-0) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a biphenyl core substituted with bromo, chloro, and isopropoxy functional groups, makes it a versatile building block for designing complex molecules. This compound has garnered significant attention due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

In recent years, the demand for halogenated biphenyl derivatives like 5-Bromo-3-chloro-2-isopropoxy-1,1'-biphenyl has surged, driven by advancements in green chemistry and sustainable synthesis methods. Researchers are increasingly focusing on optimizing its production to minimize environmental impact while maintaining high yield and purity. The compound’s stability under various reaction conditions also positions it as a valuable candidate for cross-coupling reactions, a hot topic in modern organic chemistry.

From an industrial perspective, CAS No. 2918836-55-0 is often discussed in the context of high-value fine chemicals. Its synthesis typically involves multi-step processes, including halogenation and etherification, which require precise control of reaction parameters. Innovations in catalytic systems, such as palladium-catalyzed reactions, have further enhanced its accessibility. These developments align with the growing interest in cost-effective chemical manufacturing, a key concern for both academia and industry.

The compound’s role in material science is another area of exploration. Its aromatic structure and functional groups contribute to the development of organic semiconductors and liquid crystals, which are critical for next-generation electronic devices. As the push for renewable energy technologies intensifies, materials derived from 5-Bromo-3-chloro-2-isopropoxy-1,1'-biphenyl may play a pivotal role in improving device efficiency and stability.

For researchers and manufacturers, understanding the spectroscopic properties (e.g., NMR, IR, and MS data) of this compound is essential for quality control and application-specific modifications. Analytical techniques like HPLC and GC-MS are commonly employed to ensure its purity, a critical factor in downstream applications. Additionally, computational chemistry tools are increasingly used to predict its reactivity and interactions, addressing the demand for AI-driven molecular design.

In summary, 5-Bromo-3-chloro-2-isopropoxy-1,1'-biphenyl (CAS No. 2918836-55-0) represents a multifaceted compound with broad utility across scientific disciplines. Its synthesis, applications, and future potential continue to inspire innovation, making it a subject of ongoing research and commercial interest.